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Compound of Interest

Compound Name: M8891

Cat. No.: B608796 Get Quote

Technical Support Center: M8891
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term storage and handling of M8891.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of M8891 for long-term use?

For long-term storage of solid M8891, it is recommended to keep it at -20°C for a period of

months to years.[1][2] For short-term storage, ranging from days to weeks, a temperature of 0-

4°C is suitable.[1] It is crucial to store the compound in a dry and dark environment.[1]

Q2: What are the recommended storage conditions for M8891 once it is dissolved in a solvent

(stock solution)?

Stock solutions of M8891 should be stored at -80°C for up to 6 months.[2][3] For storage at

-20°C, the recommended duration varies, with some sources suggesting up to 1 month while

others indicate up to 6 months.[2][3] To ensure the integrity of the compound, it is advisable to

adhere to the shorter storage period of 1 month when storing at -20°C and to always protect

the solution from light.[3] For very short-term storage of a few days to weeks, 0-4°C is

acceptable.[1]

Q3: How should I handle M8891 upon receiving it?
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M8891 is shipped as a non-hazardous chemical at ambient temperature and is stable for

several weeks during standard shipping.[1] Upon receipt, you should store it under the

recommended conditions as soon as possible.

Q4: Can I reuse a stock solution of M8891 that has been freeze-thawed multiple times?

While specific data on the effects of multiple freeze-thaw cycles on M8891 stability is not

readily available, it is a general best practice in a laboratory setting to aliquot stock solutions

into smaller, single-use volumes. This minimizes the number of freeze-thaw cycles and helps to

preserve the stability and integrity of the compound.

Q5: What solvent should I use to prepare a stock solution of M8891?

M8891 is soluble in DMSO, and this is a common solvent for preparing stock solutions.[1]

Q6: I am conducting in vivo experiments. How should I prepare the working solution?

For in vivo experiments, it is recommended to freshly prepare the working solution from your

stock solution on the day of use.[3]
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Issue Possible Cause Recommended Solution

Unexpected experimental

results or loss of compound

activity.

Improper storage of M8891.

Review the storage conditions

of your M8891 stock. Ensure

that both solid and dissolved

forms are stored at the correct

temperatures and protected

from light. If the storage

guidelines have not been

followed, consider using a

fresh vial of the compound.

Precipitation observed in the

stock solution after thawing.

The solubility of M8891 may

have been exceeded, or the

solvent may not be pure.

Gently warm the solution and

sonicate to aid in redissolving

the precipitate.[3] If the issue

persists, consider preparing a

fresh stock solution, ensuring

the solvent is of high purity.

Storage Condition Summary
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Form
Storage
Temperature

Duration
Special
Instructions

Solid -20°C Months to Years
Store in a dry, dark

place.[1]

0-4°C Days to Weeks
Store in a dry, dark

place.[1]

Stock Solution -80°C Up to 6 months
Protect from light.[2]

[3]

-20°C Up to 1-6 months

Protect from light.[2]

[3] Given the

variability, a 1-month

duration is a more

conservative

approach.

0-4°C Days to Weeks Protect from light.[1]

Experimental Protocols
Protocol for Preparation and Storage of M8891 Stock Solution

Weighing: Carefully weigh the desired amount of solid M8891 in a sterile microcentrifuge

tube.

Dissolution: Add the appropriate volume of high-purity DMSO to achieve the desired stock

concentration.

Mixing: Vortex the solution until the M8891 is completely dissolved. Gentle warming and

sonication can be used to facilitate dissolution if necessary.[3]

Aliquoting: Dispense the stock solution into smaller, single-use, light-protected

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles for the entire

stock.

Storage: Store the aliquots at -80°C for long-term use (up to 6 months).[2][3]
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Visual Guide to M8891 Long-Term Storage Workflow
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Caption: Workflow for the long-term storage and handling of M8891.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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